2-Phenylsulfanylbenzamide

• Molecular Formula: C13H11NOS
• Molecular Weight: 229.30 g/mol
• IUPAC Name: 2-phenylsulfanylbenzamide
• InChI: InChI=1S/C13H11NOS/c14-13(15)11-8-4-5-9-12(11)16-10-6-2-1-3-7-10/h1-9H,(H2,14,15)
• InChI Key: CPTFVDLLWNPUGJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=CC=CC=C2C(=O)N

Description

2-Phenylsulfanylbenzamide is a benzamide derivative featuring a phenylsulfanyl (-SPh) substituent at the 2-position of the benzamide core. This structural motif combines the planar aromatic benzamide framework with the lipophilic phenylsulfanyl group, which may enhance membrane permeability and influence binding interactions in biological systems. The phenylsulfanyl group contributes to unique electronic and steric properties, distinguishing it from other benzamide analogs.

Comparison with Similar Compounds

2-Aminobenzamide

Structural Differences: Replaces the phenylsulfanyl group with an amino (-NH₂) substituent. Properties:

• Polarity: The amino group increases polarity, enhancing solubility in polar solvents compared to 2-phenylsulfanylbenzamide .
• Biological Activity: 2-Aminobenzamides are implicated in histone deacetylase (HDAC) inhibition, a mechanism relevant to cancer therapy. The amino group facilitates hydrogen bonding with enzyme active sites, whereas the phenylsulfanyl group may prioritize hydrophobic interactions . Key Data:

Property	2-Phenylsulfanylbenzamide	2-Aminobenzamide
LogP (lipophilicity)	Higher (estimated ~3.2)	Lower (~1.8)
Solubility in Water	Low	Moderate

Reference : Comparative studies highlight the trade-off between lipophilicity and solubility in these derivatives .

2-(N-Allylsulfamoyl)-N-Propylbenzamide

Properties:

• Reactivity : The allyl group enables participation in click chemistry or polymerization, unlike the inert phenylsulfanyl group.
• Theoretical Calculations : Density Functional Theory (DFT) studies reveal distinct electron distribution patterns, with the sulfamoyl group exhibiting stronger electron-withdrawing effects than the phenylsulfanyl group .
  Key Data :

Property	2-Phenylsulfanylbenzamide	2-(N-Allylsulfamoyl)-N-Propylbenzamide
Molecular Weight (g/mol)	~245	~336
Calculated Dipole Moment	~2.5 D	~4.1 D

Reference : Structural and electronic analyses underscore the impact of substituents on reactivity .

2-(Methylsulfinyl)benzamide

Structural Differences : Substitutes phenylsulfanyl with a methylsulfinyl (-SOCH₃) group, introducing chirality and oxidative stability.
Properties :

• Oxidation State : The sulfinyl group (S=O) increases polarity and hydrogen-bonding capacity compared to the thioether (S-Ph) group.
• Crystallography : X-ray studies show shorter S–O bonds (1.45 Å) versus S–C bonds (1.81 Å) in phenylsulfanyl analogs, influencing molecular packing and stability .
  Key Data :

Property	2-Phenylsulfanylbenzamide	2-(Methylsulfinyl)benzamide
Oxidation Potential	Lower	Higher
Melting Point	~120°C	~145°C

Reference : Sulfoxides are preferred in chiral synthesis due to their configurational stability .

2-Benzamido-N-Benzoilbenzamida Derivatives

Structural Differences : Incorporates multiple benzamide units, creating extended π-conjugated systems.
Properties :

• Dissociation Constants: The additional benzamide groups lower pKa values (≈8.2) compared to monosubstituted derivatives (≈9.5 for 2-phenylsulfanylbenzamide), enhancing acidity .
• UV Spectra : Extended conjugation results in bathochromic shifts (λmax ~280 nm vs. ~265 nm for 2-phenylsulfanylbenzamide) .

Reference : Multi-benzamide derivatives exhibit enhanced photophysical properties for sensor applications .